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Compound of Interest

Compound Name: 4-Benzyloxychlorobenzene

Cat. No.: B1329826

Technical Guide: Physicochemical Properties of
4-Benzyloxychlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
benzyloxychlorobenzene, a chemical compound of interest in various research and
development applications. This document outlines its melting and boiling points, supported by
detailed experimental protocols for accurate determination.

Core Physical Properties

4-Benzyloxychlorobenzene, with the molecular formula C13H11CIO, is a solid at room
temperature.[1] Its fundamental physical characteristics, the melting and boiling points, are
critical parameters for its handling, purification, and application in synthetic chemistry.

Data Summary

The following table summarizes the key physical properties of 4-benzyloxychlorobenzene.
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Physical Property Value Conditions
Melting Point 70 °C
Boiling Point 321 °C at 760 mmHg

Note: The boiling point is pressure-dependent. The provided value is at standard atmospheric
pressure.

Experimental Protocols

Accurate determination of melting and boiling points is crucial for compound identification and
purity assessment. The following are standard laboratory protocols for these measurements.

Melting Point Determination (Thiele Tube Method)

The Thiele tube method is a common and effective technique for determining the melting point
of a solid.[2][3]

Apparatus:

e Thiele tube[4]

e Thermometer

e Capillary tubes (sealed at one end)
e Heating oil (e.g., mineral oil)

e Bunsen burner or other heat source
e Stand and clamp

Procedure:

o Sample Preparation: A small amount of finely powdered, dry 4-benzyloxychlorobenzene is
introduced into the open end of a capillary tube. The tube is then tapped gently to pack the
solid into the sealed end, to a height of 2-3 mm.[5]
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Apparatus Setup: The Thiele tube is filled with heating oil to a level just above the side arm.
[4] The capillary tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb. This assembly is then inserted into the Thiele tube, with the thermometer
bulb and sample immersed in the oil.[6]

Heating: The side arm of the Thiele tube is gently heated. The design of the tube facilitates
convection currents, ensuring uniform temperature distribution throughout the oil. The
heating rate should be slow, approximately 1-2 °C per minute, as the temperature
approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transitioned to
a liquid is the end of the melting range.[6] For a pure compound, this range is typically
narrow.

Boiling Point Determination (Capillary Method)

The capillary method is a micro-scale technique for determining the boiling point of a liquid.[7]

Since 4-benzyloxychlorobenzene is a solid at room temperature, it must first be melted to

apply this method.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)
Thermometer

Heating bath (e.g., Thiele tube with heating oil)

Stand and clamp

Procedure:

Sample Preparation: A small amount of 4-benzyloxychlorobenzene is placed in the small
test tube and gently heated until it melts.
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o Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample within the test tube.[7] The test tube is then attached to a thermometer, with the
sample aligned with the thermometer bulb.

+ Heating: The assembly is immersed in a heating bath and heated gently. As the temperature
rises, air trapped in the capillary tube will be expelled, seen as a stream of bubbles.[8]

* Observation: Heating is continued until a steady stream of bubbles emerges from the
capillary tube. The heat source is then removed, and the apparatus is allowed to cool.[8] The
temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.[8] This is the point where the vapor pressure of the substance equals the
external atmospheric pressure.[9]

Logical Relationship of Physical Properties

The physical properties of a compound are intrinsically linked to its chemical structure. The
following diagram illustrates the relationship between 4-benzyloxychlorobenzene and its
determined melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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